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Executive Summary

Tris Citrate Tribasic is a specialized buffer salt utilized primarily in protein electrophoresis, RNA
isolation, and antigen retrieval. While often conflated with Trisodium Citrate (Sodium Citrate
Tribasic), it is a distinct chemical entity formed by the neutralization of citric acid with
Tris(hydroxymethyl)aminomethane.

This guide provides a rigorous analysis of the safety profile for Tris Citrate Tribasic (CAS 6986-
91-0) and its common buffer analogues, distinguishing it from the sodium salt to prevent
experimental error. It details the physicochemical properties, hazard identification, and precise
buffer preparation protocols required for high-integrity research.

Part 1: Chemical Identity & Disambiguation

CRITICAL NOTE: In chemical procurement, "Tribasic Citrate" usually defaults to Sodium
Citrate Tribasic. You must verify the CAS number to ensure the correct cation (Tris vs. Sodium)
is selected, as this fundamentally alters buffering capacity and ionic strength.

Comparative Identity Matrix
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Feature Tris Citrate Tribasic Trisodium Citrate (Tribasic)

Primary CAS 6986-91-0 (Solution/Salt) 6132-04-3 (Dihydrate)

] Tris(hydroxymethyl)aminometh  Citric acid trisodium salt
Chemical Name

ane citrate dihydrate
Stoichiometry 3:1 (Tris Base : Citric Acid) 3:1 (Sodium : Citric Acid)
pH (1M Soln) ~7.0 — 8.5 (Buffer dependent) 7.5 —-9.0 (Basic)
] ] ] Anticoagulant, Food Additive,
Primary Use Electrophoresis, RNA Isolation
Buffer
Signal Word Warning (Irritant) Warning (Eye Irritant)

Part 2: Hazard Identification & Safety Profile

Substance: Tris Citrate Tribasic (CAS 6986-91-0) GHS Classification: Irritant (derived from
component hazards: Tris Base & Citric Acid).

1. Hazard Statements (GHS-US/EU)

e H315: Causes skin irritation.[1]
e H319: Causes serious eye irritation.[2]

e H335: May cause respiratory irritation (if in dust/powder form).

2. Precautionary Statements

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.
o P280: Wear protective gloves/eye protection/face protection.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses if present and easy to do. Continue rinsing.

3. Toxicological Insights
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Acute Toxicity: Data specific to the tribasic Tris salt is limited; however, it is biologically
analogous to its components.

o Tris Base (CAS 77-86-1):[3] LD50 Oral (Rat) > 5,000 mg/kg.
o Citric Acid (CAS 77-92-9): LD50 Oral (Rat) = 5,400 mg/kg.

Mechanism of Injury: High concentrations (1M) act as hypertonic irritants to mucous
membranes. The buffering nature resists physiological pH changes locally, potentially
prolonging irritation if not flushed immediately.

Part 3: Handling, Storage & Stability

Hygroscopicity: Tris salts are generally hygroscopic. Moisture absorption alters the effective
molecular weight, leading to inaccurate buffer molarity.

Storage Conditions: Store at 15°C to 30°C. Keep container tightly closed.

Stability: Stable under normal conditions. Incompatible with strong oxidizing agents and
strong bases.[4]

Shelf Life: Solid form: 3-5 years (desiccated). 1M Solution: 12 months (2—8°C recommended
to prevent microbial growth, though Citrate is bacteriostatic at high concentrations).

Part 4: Technical Application & Buffer Preparation

Core Directive: Most protocols call for "Tris-Citrate Buffer" prepared in situ rather than

dissolving the pre-formed tribasic salt. This allows for precise pH adjustment.

Protocol A: Preparation of 1M Tris-Citrate Buffer (pH 7.0 - 8.0)

Target: General electrophoresis or RNA isolation buffer.

Calculate: Determine the mass required for a 1L solution.
o Tris Base (MW: 121.14 g/mol )

o Citric Acid Anhydrous (MW: 192.12 g/mol )[5]
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» Dissolve: Add 121.1 g of Tris Base to 800 mL of deionized water (18.2 MQ-cm).

« Titrate: Slowly add Citric Acid (solid or saturated solution) while stirring. Monitor pH

continuously.

o Note: The reaction is exothermic. Allow solution to cool to 25°C before final pH
adjustment, as Tris pKa (8.06) is temperature-sensitive (

o Finalize: Add water to a final volume of 1000 mL. Filter sterilize (0.22 um) if used for RNA

work.

Protocol B: Antigen Retrieval Solution (Citrate-Based)

Target: Immunohistochemistry (IHC) - Heat Induced Epitope Retrieval (HIER). Note: This
typically uses Sodium Citrate, but Tris-Citrate is used for specific epitopes requiring higher pH
stability.

e Composition: 10 mM Tris, adjusted to pH 8.5-9.0 with Citric Acid.
e Method:

Dissolve 1.21 g Tris Base in 900 mL dH20.

o

Adjust pH with 1M Citric Acid solution.

[¢]

[e]

Add 0.5 mL Tween-20 (surfactant) to reduce surface tension.

o

Bring volume to 1L.

Part 5: Visualization & Logic
Figure 1: Buffer Preparation Logic Flow

This diagram illustrates the decision process for selecting the correct Citrate-based buffer
system and the workflow for in situ preparation.
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Caption: Decision matrix and workflow for Tris-Citrate buffer preparation, highlighting the critical
temperature equilibration step due to Tris pKa thermal sensitivity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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